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Compound of Interest

Compound Name: 1,3-Diphenylacetone

Cat. No.: B089425 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of 1,3-Diphenylacetone, a common reagent in organic synthesis.

Adherence to these procedures is critical to minimize risks and ensure a safe laboratory

environment.

Chemical and Physical Properties

Property Value

Synonyms Dibenzyl ketone, 1,3-Diphenyl-2-propanone

CAS Number 102-04-5

Molecular Formula C₁₅H₁₄O

Molecular Weight 210.27 g/mol

Appearance Yellow solid or liquid

Melting Point 30-34 °C

Boiling Point 330 °C

Flash Point >110 °C

Solubility Insoluble in water
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Hazard Identification and Personal Protective Equipment (PPE)

1,3-Diphenylacetone may cause eye, skin, and respiratory tract irritation.[1] The toxicological

properties of this chemical have not been fully investigated.[1][2] Therefore, appropriate

personal protective equipment must be worn at all times.

Protection Type Specific Recommendations Standards

Eye and Face Protection

Chemical safety goggles or

eyeglasses with side

protection.[1][2][3][4]

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin Protection

Wear appropriate protective

gloves to prevent skin

exposure.[1][2] Nitrile or other

chemically resistant gloves are

recommended. Wear a lab

coat or other protective

clothing.[1][2][5]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant

respirator use.[1][2] Use in a

well-ventilated area or under a

chemical fume hood.[6]

OSHA 29 CFR 1910.134, ANSI

Z88.2, or European Standard

EN 149.[1][2]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 1,3-Diphenylacetone is crucial for safety. The following

steps outline the procedure from preparation to post-experiment cleanup.

1. Preparation and Engineering Controls:
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Ensure a safety shower and eyewash station are readily accessible.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Keep the container tightly closed when not in use.[1][2][5]

2. Handling the Chemical:

Avoid contact with eyes, skin, and clothing.[1][2][5]

Minimize dust generation and accumulation.[1][2][5]

Avoid ingestion and inhalation.[1][2]

Wash hands thoroughly after handling.[1][2][5]

3. Storage:

Store in a tightly closed container.[1][2][5]

Store in a cool, dry, well-ventilated area.[1][2][5]

Keep away from incompatible substances such as oxidizing agents.[1][4]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.[1][2]

Skin Contact

Get medical aid. Flush skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[1][2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Get

medical aid.[1][2]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[1][2]

Firefighting Measures

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[1]

[2][4]

Protective Gear: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][2][4]

Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[1][2]

Accidental Release Measures

In the event of a spill, follow the workflow below.
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Chemical Spill Response Workflow for 1,3-Diphenylacetone

Immediate Actions

Spill Assessment

Containment & Cleanup

Post-Cleanup

Alert Personnel in the Area

Evacuate the Immediate Area if Necessary

Assess the Size and Nature of the Spill

Don Appropriate PPE

Ensure Adequate Ventilation

Contain the Spill with Inert Material
(e.g., sand, vermiculite)

Vacuum or Sweep up Material

Place into a Suitable, Labeled Disposal Container

Decontaminate the Spill Area

Dispose of Waste According to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 1,3-Diphenylacetone.
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Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[1][5] US EPA guidelines for this classification are listed in 40 CFR Parts

261.3.[1][5] It is imperative to consult federal, state, and local hazardous waste regulations to

ensure complete and accurate classification and disposal.[1][5]

General Disposal Guidelines:

Dispose of the chemical and its container in accordance with all applicable federal, state,

and local regulations.

Do not dispose of it with normal trash or down the drain.

Consider using a licensed professional waste disposal service to dispose of this material.

Contaminated packaging should be treated as the chemical itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. 1,3-Diphenylacetone(102-04-5)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

3. carlroth.com [carlroth.com]

4. fishersci.com [fishersci.com]

5. aksci.com [aksci.com]

6. pfaltzandbauer.com [pfaltzandbauer.com]

To cite this document: BenchChem. [Safe Handling and Disposal of 1,3-Diphenylacetone: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/17100.pdf
https://aksci.com/sds/D599_SDS.pdf
https://pim-resources.coleparmer.com/sds/17100.pdf
https://aksci.com/sds/D599_SDS.pdf
https://pim-resources.coleparmer.com/sds/17100.pdf
https://aksci.com/sds/D599_SDS.pdf
https://www.benchchem.com/product/b089425?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/17100.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0665274_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0665274_EN.htm
https://www.carlroth.com/medias/SDB-2HXT-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzExNjl8YXBwbGljYXRpb24vcGRmfGFEUXdMMmc0Tnk4NU1qTTRNelE0TWpZM05UVXdMMU5FUWw4eVNGaFVYMDFVWDBWT0xuQmtaZ3w4ZjU3MzJmNmYzODM5MjljMWYzYzhmN2Y0ZWNlNTdkMDZjYTBiMTdhYTk4OGIzMDc2NmEzMTNhNDUwNjhmNzE1
https://www.fishersci.com/store/msds?partNumber=AC117170250&productDescription=1%2C3-DIPHENYLACETONE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/D599_SDS.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D49580%20%20SDS%20%20030917.pdf
https://www.benchchem.com/product/b089425#personal-protective-equipment-for-handling-1-3-diphenylacetone
https://www.benchchem.com/product/b089425#personal-protective-equipment-for-handling-1-3-diphenylacetone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b089425#personal-protective-equipment-for-handling-
1-3-diphenylacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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